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Compound of Interest

Compound Name: Diisononyl adipate

Cat. No.: B167168 Get Quote

Introduction

Diisononyl adipate (DINA) is a high-molecular-weight adipate ester primarily used as a

plasticizer in the production of flexible polyvinyl chloride (PVC) products, such as films,

electrical insulation, and shrink wrap.[1] Due to its widespread application, DINA can be

released into the environment, leading to its presence in soil and water. Monitoring the

concentration of DINA in these environmental compartments is crucial for assessing its

environmental fate and potential risks.

These application notes provide detailed protocols for the extraction of DINA from water and

soil samples, tailored for researchers and scientists. The methods described are Solid-Phase

Extraction (SPE) for aqueous samples and Ultrasonic-Assisted Extraction (UAE) for soil

samples, followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS).[2]

Protocol 1: Extraction of DINA from Water via Solid-
Phase Extraction (SPE)
This protocol details the extraction and concentration of DINA from water samples using C18

solid-phase extraction cartridges. SPE is a robust technique that offers high recovery rates and

minimizes solvent consumption.[2][3]

Materials and Reagents

Glass sample bottles (1 L, pre-cleaned)
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Solid-Phase Extraction (SPE) manifold

SPE C18 cartridges

Sulfuric acid (H₂SO₄)

Ethyl acetate (analytical grade)

Dichloromethane (analytical grade)

Methanol (analytical grade)

Deionized water

Nitrogen gas supply for evaporation

Glass collection vials

Automated SPE system (optional, for high throughput)[4]

Experimental Protocol

Sample Preparation: Collect 1 L water samples in pre-cleaned glass bottles. To preserve the

analytes, acidify the sample to a pH < 2 with sulfuric acid if necessary.[2]

SPE Cartridge Conditioning:

Rinse the SPE C18 cartridge with 10 mL of ethyl acetate.

Follow with 10 mL of dichloromethane.

Flush with 10 mL of methanol.

Finally, equilibrate the cartridge with 10 mL of deionized water, ensuring the sorbent bed

does not go dry.[2]

Sample Loading: Load the 1 L water sample onto the conditioned SPE cartridge at a

controlled flow rate of 10-15 mL/min.[2]
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Sorbent Drying: After the entire sample has passed through the cartridge, dry the sorbent

material completely by purging with nitrogen gas for 10-15 minutes to remove all residual

water.[2]

Elution:

Elute the trapped DINA from the sorbent using 5-10 mL of ethyl acetate.

Follow with a second elution using 5-10 mL of dichloromethane.

Collect the entire eluate in a clean glass collection vial.[2]

Concentration: Concentrate the combined eluate to a final volume of 1 mL under a gentle

stream of nitrogen in a water bath set to 35-40°C.[2]

Analysis: The concentrated extract is now ready for quantitative analysis by GC-MS.[2][5][6]

Workflow for DINA Extraction from Water
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Sample Preparation

Solid-Phase Extraction (SPE)

Analysis

1. Collect 1L Water Sample

2. Acidify to pH < 2 (Optional)

3. Condition C18 Cartridge
(Ethyl Acetate, DCM, Methanol, DI Water)

4. Load Sample (10-15 mL/min)

5. Dry Sorbent with N2 Gas

6. Elute DINA
(Ethyl Acetate then DCM)

7. Concentrate Eluate to 1 mL

8. Analyze by GC-MS

Click to download full resolution via product page

Caption: Workflow for DINA extraction from water samples using SPE.
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Protocol 2: Extraction of DINA from Soil via
Ultrasonic-Assisted Extraction (UAE)
This protocol utilizes ultrasonic waves to enhance the extraction of DINA from soil matrices.

UAE offers advantages such as shorter extraction times, reduced solvent consumption, and

high extraction efficiency.[2][7][8]

Materials and Reagents

Mortar and pestle or grinder

Glass centrifuge tubes (50 mL)

Ultrasonic bath

Centrifuge

Glass collection flasks

Anhydrous sodium sulfate

Glass wool

n-hexane (analytical grade)

Acetone (analytical grade)

Rotary evaporator or nitrogen evaporator

Experimental Protocol

Sample Preparation: Air-dry the soil sample to remove excess moisture. Homogenize the

sample by grinding it into a fine powder using a mortar and pestle.[2]

Extraction:

Weigh 10 g of the homogenized soil into a glass centrifuge tube.
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Add 20 mL of a 1:1 (v/v) mixture of n-hexane and acetone to the tube.[2][9]

Ultrasonication: Place the tube in an ultrasonic bath and sonicate for 30 minutes at a

controlled temperature (e.g., 25°C).[2] The ultrasonic waves create cavitation bubbles that

disrupt the soil matrix, enhancing solvent penetration and analyte release.[8][9]

Separation: After sonication, centrifuge the sample at 3000 rpm for 10 minutes to separate

the soil particles from the solvent extract.[2]

Supernatant Collection: Carefully decant the supernatant (the liquid extract) into a clean

collection flask.

Repeat Extraction: Repeat the extraction process (steps 2-5) on the soil residue two more

times with fresh solvent to ensure complete extraction. Combine all the supernatants in the

collection flask.[2]

Drying and Cleanup: Pass the combined extract through a glass funnel containing glass wool

and approximately 10 g of anhydrous sodium sulfate. This step removes residual water and

fine particulates from the extract.[2]

Concentration: Concentrate the final extract to a volume of 1 mL using a rotary evaporator or

a gentle stream of nitrogen.[2]

Analysis: The concentrated extract is ready for GC-MS analysis.[2][5][6]

Workflow for DINA Extraction from Soil
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Sample Preparation

Ultrasonic-Assisted Extraction (UAE)

Cleanup & Analysis

1. Air-Dry & Homogenize Soil Sample

2. Add 20 mL n-Hexane:Acetone (1:1)
to 10g Soil

3. Sonicate for 30 min

4. Centrifuge (3000 rpm, 10 min)

5. Collect Supernatant

6. Repeat Extraction 2x & Combine Supernatants

7. Dry Extract with Anhydrous Na2SO4

8. Concentrate Extract to 1 mL

9. Analyze by GC-MS

Click to download full resolution via product page

Caption: Workflow for DINA extraction from soil samples using UAE.
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Data Presentation
The following tables summarize representative quantitative data for adipate plasticizer

extraction methodologies.

Table 1: Quantitative Data for DINA Extraction from Water

Paramete
r

Method Sorbent
Recovery
(%)

RSD (%)
LOQ
(ng/L)

Referenc
e

Adipate

Esters

SPE-

GC/MS

Chromabo

nd® HLB
75 - 112 < 20 0.82 - 71 [10]

Phthalates
Automated

SPE
C18 Disk >85 < 10 - [4][11]

Table 2: Quantitative Data for DINA Extraction from Soil

Paramete
r

Method Solvent
Recovery
(%)

RSD (%)
LOQ
(ng/g)

Referenc
e

Adipate

Esters

LLE/SPE-

GC/MS
- 85.7 - 106 2.5 - 15.6 5 [5][12]

PAHs &

PAEs

UAE-

GC/MS

n-

hexane:ac

etone

High

Efficiency
- - [9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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from-soil-and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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